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Compound of Interest

Compound Name: (S)-1-(3-fluorophenyl)ethanamine

Cat. No.: B152412

An In-depth Technical Guide to the Physical Properties of (S)-1-(3-fluorophenyl)ethanamine
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the known physical and chemical
properties of (S)-1-(3-fluorophenyl)ethanamine, a chiral amine frequently utilized as a
building block in the synthesis of pharmacologically active molecules. Due to its importance in
medicinal chemistry, particularly in the development of kinase inhibitors and ion channel
modulators, a thorough understanding of its physical characteristics is essential for its
application in research and development.

Core Physical and Chemical Properties

(S)-1-(3-fluorophenyl)ethanamine is a colorless liquid at room temperature.[1][2][3] While
several key experimental values are not widely reported in the literature, predicted data and
information from analogous compounds provide a reliable profile.

Data Summary

The quantitative physical properties of (S)-1-(3-fluorophenyl)ethanamine are summarized in
the table below. It is important to note that some values are predicted through computational
models and should be confirmed experimentally for critical applications.
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Property Value Source | Notes
Molecular Formula CsHioFN [4]
Molecular Weight 139.17 g:mol—? [4]
Appearance Colorless Liquid [11[2]
N ) Predicted for the racemic
Boiling Point 182.6 +15.0 °C )
mixture.[5][6]
Commonly cited by suppliers,
Melting Point 0°C ) Y Y SUPP
likely a placeholder.[4][7]
Density 1.063 + 0.06 g/cm?3 Predicted value.[7]
No experimental data
) available. Value is for the
Refractive Index ~1.512

related isomer (S)-1-(2-
fluorophenyl)ethylamine.[8]

Insoluble in water, soluble in _
N ] ) Based on general properties of
Solubility organic solvents like alcohol, ]
arylamines.[9]
benzene, and ether.

Experimental Protocols

The following sections detail standard laboratory methodologies for determining the key
physical properties of liquid amines like (S)-1-(3-fluorophenyl)ethanamine.

Boiling Point Determination (Thiele Tube Method)

This micro-method is suitable for determining the boiling point with a small amount of sample.

[9]

e Preparation: A small sample (0.5-1.0 mL) of (S)-1-(3-fluorophenyl)ethanamine is placed
into a small-diameter test tube. A capillary tube, sealed at one end, is inverted and placed
into the sample.

o Assembly: The test tube is securely attached to a thermometer. This assembly is then placed
into a Thiele tube containing a high-boiling point oil (e.g., mineral oil), ensuring the sample is
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below the oil level.

e Heating: The side arm of the Thiele tube is gently heated. This design allows for uniform
heating of the oil via convection.

o Observation: As the temperature rises, air trapped in the capillary tube will be expelled. Upon
reaching the boiling point, a continuous and rapid stream of bubbles will emerge from the
capillary tube.

o Measurement: Heating is discontinued, and the apparatus is allowed to cool slowly. The
boiling point is the temperature at which the bubble stream ceases and the liquid is drawn
back into the capillary tube. This indicates that the vapor pressure of the sample equals the
atmospheric pressure.[9] The barometric pressure should be recorded alongside the
temperature.[9]

Refractive Index Measurement (Abbe Refractometer)

The refractive index is a fundamental physical constant that can be measured with high
precision using a refractometer.[10]

o Calibration: The refractometer prisms are cleaned with a soft tissue using ethanol or
isopropanol and allowed to dry. The instrument is calibrated using a standard of known
refractive index, such as distilled water.

o Sample Application: A few drops of (S)-1-(3-fluorophenyl)ethanamine are placed onto the
surface of the lower prism.

e Measurement: The prisms are closed and locked. The light source is activated, and the
operator looks through the eyepiece, adjusting the coarse and fine control knobs until the
light and dark fields are sharply focused and centered on the crosshairs.

e Reading: The refractive index value is read from the instrument's scale. The measurement is
temperature-dependent, and the temperature (typically 20°C or 25°C) should be controlled
and reported with the reading (e.g., nD2°).[11][12]

Qualitative Solubility Assessment

This protocol determines the compound's solubility in various solvents.
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e Preparation: A series of test tubes are prepared, each containing 2 mL of a different solvent
(e.g., water, ethanol, diethyl ether, 6 M HCI).[13]

» Addition of Amine: To each test tube, 5 drops (~0.1 g) of (S)-1-(3-fluorophenyl)ethanamine
are added.[13]

o Observation: The tubes are agitated thoroughly. The sample is classified as "soluble" if it
dissolves completely to form a clear solution, "partially soluble” if some but not all of the
material dissolves, and "insoluble” if it remains as a distinct separate phase.

e Acid Solubility: As an amine, the compound is expected to be basic. Its solubility in aqueous
acid (e.g., 6 M HCI) is tested to observe the formation of a soluble ammonium salt.[13]

Logical Workflow Visualization
Synthetic and Resolution Workflow

(S)-1-(3-fluorophenyl)ethanamine is a chiral molecule. A common and industrially relevant
method for its preparation involves the synthesis of the racemic amine followed by chiral
resolution. This process separates the two enantiomers to yield the desired (S)-isomer.
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Racemate Synthesis

3-Fluoroacetophenone

Reductive Amination
(e.g., NH3, H2, Pd/C)

Racemic (RS)-1-(3-fluorophenyl)ethanamine

Add Chiral Resolving Agent
(e.q., (+)-Tartaric Acid)

Chiral Resolution

Diastereomeric Salts:
(S)-Amine-(+)-Acid
(R)-Amine-(+)-Acid

ractional Crystallization Remains in Mother Liquof

Crystallized Salt Salt in Solution
(e.g., (S)-Amine-(+)-Acid) (e.g., (R)-Amine-(+)-Acid)

Basification (e.g., NaOH)
to remove chiral acid

(S)-1-(3-fluorophenyl)ethanamine

Click to download full resolution via product page

Caption: General workflow for the synthesis and chiral resolution of (S)-1-(3-
fluorophenyl)ethanamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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